Cas no 2096995-84-3 (2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-)

• Product Name: 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• CAS No: 2096995-84-3
• MF: C₁₁H₁₃BN₂O₃
• MW: 232.043522596359
• MDL: MFCD07777071
• CID: 5164131
• Update Time: 2026-03-04

2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-

• MDL： MFCD07777071
• Inchi： 1S/C11H13BN2O3/c1-11(2)6-15-12(16-7-11)8-3-4-9-10(5-8)14-17-13-9/h3-5H,6-7H2,1-2H3
• InChI Key： DQXCDSKUGPMZHR-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(B3OCC(C)(C)CO3)=CC2=NO1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles

Additional information on 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-

Recent Advances in the Application of 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- (CAS: 2096995-84-3) in Chemical Biology and Pharmaceutical Research

The compound 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- (CAS: 2096995-84-3) has recently emerged as a promising candidate in chemical biology and pharmaceutical research due to its unique structural and functional properties. This heterocyclic compound, featuring a benzoxadiazole core and a dioxaborinane moiety, exhibits significant potential in various applications, including fluorescence labeling, bioimaging, and drug development. Recent studies have highlighted its utility in the design of novel probes and therapeutic agents, making it a focal point of interdisciplinary research.

One of the key areas of interest is the compound's role in fluorescence-based applications. The benzoxadiazole core is known for its excellent photophysical properties, such as high quantum yield and stability, which are further enhanced by the dioxaborinane substituent. Researchers have utilized this compound to develop highly sensitive fluorescent probes for detecting reactive oxygen species (ROS) and other biologically relevant molecules. These probes have been successfully applied in live-cell imaging, providing real-time insights into cellular processes and disease mechanisms.

In addition to its applications in bioimaging, 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- has shown promise in drug discovery. The boronic acid derivative of this compound has been explored as a potential therapeutic agent, particularly in the treatment of cancer and inflammatory diseases. Recent preclinical studies have demonstrated its ability to inhibit specific enzymes involved in tumor progression, offering a new avenue for targeted therapy. Furthermore, its favorable pharmacokinetic properties, such as good solubility and bioavailability, make it an attractive candidate for further development.

The synthesis and optimization of this compound have also been a focus of recent research. Advances in synthetic methodologies have enabled the efficient production of 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- with high purity and yield. Researchers have employed various strategies, including Suzuki-Miyaura cross-coupling reactions, to introduce modifications that enhance its functional properties. These efforts have led to the development of derivatives with improved selectivity and efficacy for specific applications.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as potential toxicity and off-target effects need to be addressed through rigorous preclinical testing. Additionally, the scalability of its synthesis and the cost-effectiveness of production are critical factors that will influence its commercial viability. Ongoing research aims to overcome these hurdles and unlock the full potential of 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- in both academic and industrial settings.

In conclusion, 2,1,3-Benzoxadiazole, 5-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- (CAS: 2096995-84-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique properties and broad applicability make it a subject of intense investigation, with the potential to drive innovation in diagnostics, therapeutics, and beyond. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to play a pivotal role in advancing the field.